Spirost

• IUPAC Name: (2S,3R,4S,5R,6R)-2-[(2R,3R,4S,5R,6R)-3,5-dihydroxy-2-(hydroxymethyl)-6-[(1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-yl]oxyoxan-4-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C39H62O13/c1-18-7-12-39(47-17-18)19(2)28-25(52-39)14-24-22-6-5-20-13-21(8-10-37(20,3)23(22)9-11-38(24,28)4)48-36-33(46)34(30(43)27(16-41)50-36)51-35-32(45)31(44)29(42)26(15-40)49-35/h5,18-19,21-36,40-46H,6-17H2,1-4H3/t18-,19+,21+,22-,23+,24+,25+,26-,27-,28+,29+,30-,31+,32-,33-,34+,35+,36-,37+,38+,39-/m1/s1
• InChI Key: HICKWUOOLVNEHW-XBMUPKDSSA-N
• Canonical SMILES: CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CC=C6C5(CCC(C6)OC7C(C(C(C(O7)CO)O)OC8C(C(C(C(O8)CO)O)O)O)O)C)C)C)OC1
• Isomeric SMILES: C[C@@H]1CC[C@@]2([C@H]([C@H]3[C@@H](O2)C[C@@H]4[C@@]3(CC[C@H]5[C@H]4CC=C6[C@@]5(CC[C@@H](C6)O[C@H]7[C@@H]([C@H]([C@@H]([C@H](O7)CO)O)O[C@H]8[C@@H]([C@H]([C@H]([C@H](O8)CO)O)O)O)O)C)C)C)OC1
• Molecular Formula: C39H62O13
• Molecular Weight: 738.9 g/mol

Description

Spirost is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. This molecule is a spirocyclic lactone that has been synthesized using various methods. Spirost has been found to exhibit various biochemical and physiological effects, making it a promising candidate for research in different fields.

Scientific Research Applications

Spirometry in Chronic Obstructive Pulmonary Disease (COPD) Research

The Subpopulations and Intermediate Outcomes in COPD Study (SPIROMICS) is a pivotal research project utilizing spirometry. It aims to guide the future development of therapies for COPD by creating robust criteria for subclassifying COPD participants. This is crucial for identifying those likely to benefit from specific therapies during clinical trials. Additionally, it focuses on pinpointing biomarkers and phenotypes that can predict clinical benefits in therapeutic trials (Couper et al., 2013).

Standardization of Spirometry

Spirometry, a common pulmonary function test, provides vital information for diagnosing lung diseases and monitoring lung health. The 2019 update on the technical standards for conducting spirometry by the American Thoracic Society and the European Respiratory Society reflects advancements in technology and research. It emphasizes the need for accurate, precise, and quality spirometric measurements to improve patient experiences (Graham et al., 2019).

Energy Harvesting from Exhaled Air

Research on harnessing energy from human exhalation during spirometry measurements has shown promising results. Using piezoelectric material like PVDF (polyvinylidene fluoride) film as a sensor, this approach could lead to innovative applications in medical equipment and energy harvesting (Mhetre & Abhyankar, 2017).

Spirometry in Education

Integrating spirometry into educational settings, especially in STEM (Science, Technology, Engineering, and Mathematics), can enhance students' learning experiences. By designing and testing spirometry tools, students can apply theoretical knowledge practically, fostering a deeper understanding of scientific principles and their real-world applications (Imbachi-Diaz et al., 2023).

Mechanism of Action

The biological effects of spirost compounds are diverse. They interact with specific cellular targets, such as enzymes , receptors , or ion channels . For instance, some spirost saponins exhibit antiproliferative and anti-inflammatory activities. Elucidating their precise mechanisms involves studying binding sites, signal transduction pathways, and downstream effects.